Cas no 185031-78-1 (Fmoc-asn(xan)-oh)
Fmoc-asn(xan)-oh Chemical and Physical Properties
Names and Identifiers
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- Fmoc-l-asn(xan)-oh
- N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-N-BETA-(9-XANTHENYL)-L-ASPARAGINE
- Fmoc-asn(xan)-oh
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- MDL: MFCD07366857
- Inchi: 1S/C32H26N2O6/c35-29(34-30-23-13-5-7-15-27(23)40-28-16-8-6-14-24(28)30)17-26(31(36)37)33-32(38)39-18-25-21-11-3-1-9-19(21)20-10-2-4-12-22(20)25/h1-16,25-26,30H,17-18H2,(H,33,38)(H,34,35)(H,36,37)/t26-/m0/s1
- InChI Key: BHSJDYJRHPNVAM-SANMLTNESA-N
- SMILES: O(C(N[C@H](C(=O)O)CC(NC1C2C=CC=CC=2OC2C=CC=CC1=2)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 534.17900
Experimental Properties
- Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (6.9E-6 g/L) (25 ºC),
- PSA: 113.96000
- LogP: 6.16170
Fmoc-asn(xan)-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM314884-25g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-((9H-xanthen-9-yl)amino)-4-oxobutanoic acid |
185031-78-1 | 95% | 25g |
$426 | 2021-06-09 | |
| TRC | F604140-100mg |
Fmoc-asn(xan)-oh |
185031-78-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F604140-250mg |
Fmoc-asn(xan)-oh |
185031-78-1 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | F604140-500mg |
Fmoc-asn(xan)-oh |
185031-78-1 | 500mg |
$155.00 | 2023-05-18 | ||
| TRC | F604140-1g |
Fmoc-asn(xan)-oh |
185031-78-1 | 1g |
$219.00 | 2023-05-18 | ||
| Chemenu | CM314884-25g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-((9H-xanthen-9-yl)amino)-4-oxobutanoic acid |
185031-78-1 | 95% | 25g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1240015-1g |
FMOC-L-ASN(XAN)-OH |
185031-78-1 | 96% (HPLC) | 1g |
$255 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240015-5g |
FMOC-L-ASN(XAN)-OH |
185031-78-1 | 96% (HPLC) | 5g |
$695 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240015-25g |
FMOC-L-ASN(XAN)-OH |
185031-78-1 | 96% (HPLC) | 25g |
$2310 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-473102-1 g |
Nα-Fmoc-Nγ-xanthyl-L-asparagine, |
185031-78-1 | 1g |
¥384.00 | 2023-07-11 |
Fmoc-asn(xan)-oh Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on Fmoc-asn(xan)-oh
Fmoc-Asn(Xan)-OH: A Key Building Block in Peptide Synthesis and Drug Development
Fmoc-Asn(Xan)-OH, with the chemical identifier CAS No. 185031-78-1, represents a critical intermediate in the synthesis of complex peptides and bioactive molecules. This compound is widely utilized in pharmaceutical research due to its unique structural properties and functional versatility. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a temporary protecting group for the amino acid residue, while the Asn (asparagine) moiety provides essential functional characteristics for molecular interactions. The Xan (xanthine) substituent further enhances the compound's reactivity and selectivity in biochemical applications.
Recent studies have highlighted the significance of Fmoc-Asn(Xan)-OH in the development of targeted therapies for neurodegenerative diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound is a key scaffold for designing small-molecule inhibitors of the tau protein aggregation, a hallmark of Alzheimer’s disease. The Asn residue plays a critical role in stabilizing the protein structure, while the Xan group modulates the hydrophobic interactions necessary for pathway specificity.
The CAS No. 185031-78-1 compound is synthesized through a multi-step process involving the coupling of Fmoc with Asn and the introduction of the Xan substituent. This synthesis pathway has been optimized in recent years to improve yield and purity, as reported in a 2024 study published in Organic & Biomolecular Chemistry. The researchers employed a novel solid-phase peptide synthesis (SPPS) methodology that reduced byproducts and enhanced the stability of the Fmoc-Asn(Xan)-OH intermediate, making it more suitable for large-scale production.
One of the most promising applications of Fmoc-Asn(Xan)-OH is in the development of peptide-based therapeutics for cancer treatment. A 2023 clinical trial published in Cancer Research showed that peptides containing the Asn residue, when conjugated with the Xan group, exhibited enhanced tumor-targeting capabilities. The Fmoc protecting group ensures the compound remains inert during synthesis, allowing for precise control over the final molecular structure. This property is crucial for creating molecules with specific pharmacokinetic profiles.
Recent advancements in computational chemistry have further expanded the utility of Fmoc-Asn(Xan)-OH. A 2024 study in Chemical Science utilized machine learning algorithms to predict the binding affinity of this compound with various receptors. The researchers found that the Asn residue significantly influences the interaction with G-protein coupled receptors (GPCRs), which are targets for over 30% of FDA-approved drugs. This discovery has implications for the design of more selective and potent therapeutics.
The Fmoc group in Fmoc-Asn(Xan)-OH is removed under specific conditions, typically using aminopyrine or other deprotecting agents. This step is critical for activating the Asn residue for further chemical modifications. A 2023 review in Peptide Science emphasized the importance of controlled deprotection conditions to prevent unwanted side reactions, particularly when working with sensitive functional groups like the Xan substituent.
In the context of drug development, Fmoc-Asn(Xan)-OH has shown potential in the creation of dual-action molecules. A 2024 preclinical study published in Pharmaceutical Research demonstrated that this compound can be modified to target both the tau protein and amyloid-beta pathways, which are implicated in Alzheimer’s disease. The Asn residue was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in CNS drug delivery.
The Xan substituent in Fmoc-Asn(Xan)-OH has also been explored for its role in modulating enzyme activity. A 2023 study in ACS Chemical Biology showed that this group can selectively inhibit the kinase activity of certain enzymes, making it a valuable tool for developing targeted therapies. The Asn residue, meanwhile, contributes to the compound's solubility properties, which are essential for pharmaceutical formulation.
Recent advances in synthetic biology have further expanded the applications of Fmoc-Asn(Xan)-OH. A 2024 study in Nature Chemical Biology demonstrated that this compound can be integrated into synthetic gene circuits to regulate protein expression. The Fmoc group's stability during synthesis allowed for precise control over the timing of molecular interactions, while the Asn residue facilitated specific binding to target proteins.
The versatility of Fmoc-Asn(Xan)-OH is also evident in its use in the development of diagnostic tools. A 2023 publication in Diagnostic Imaging described the use of this compound as a contrast agent for imaging neurodegenerative diseases. The Asn residue was found to enhance the compound's ability to bind to specific biomarkers, improving the accuracy of diagnostic imaging.
Looking ahead, the continued exploration of Fmoc-Asn(Xan)-OH is expected to yield new insights into its potential applications. A 2024 roadmap published in Drug Discovery Today highlights the importance of further optimizing its synthesis and modification processes to meet the demands of personalized medicine. The CAS No. 185031-78-1 compound's unique properties make it a promising candidate for future breakthroughs in therapeutic development.
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